Cas no 64936-83-0 (Taurolithocholic Acid Sulfate Disodium Salt)
64936-83-0 structure
Product Name:Taurolithocholic Acid Sulfate Disodium Salt
CAS No:64936-83-0
MF:C26H43NNa2O8S2
MW:607.731067895889
MDL:MFCD00055891
CID:508836
PubChem ID:92043494
Update Time:2025-04-19
Taurolithocholic Acid Sulfate Disodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonic acid,2-[[(3a,5b)-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-, sodium salt(1:2)
- Taurolithocholic Acid Sulfate Disodium Salt
- 3ALPHA-HYDROXY-5BETA-CHOLAN-24-OIC ACID N-[2-SULFOETHYL]AMIDE 3-SULFATE DISODIUM SALT
- Taurolithocholic Aci
- TAUROLITHOCHOLIC ACID SULFATE
- TAUROLITHOCHOLIC ACID 3-SULFATE DISODIUM SALT
- taurolithocholic acid 3-sulfate*disodium
- C26H43NNa2O8S2
- G76961
- Disodium;2-[[(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
- PD017289
- 64936-83-0
-
- MDL: MFCD00055891
- Inchi: 1S/C26H45NO8S2.2Na/c1-17(4-9-24(28)27-14-15-36(29,30)31)21-7-8-22-20-6-5-18-16-19(35-37(32,33)34)10-12-25(18,2)23(20)11-13-26(21,22)3;;/h17-23H,4-16H2,1-3H3,(H,27,28)(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2/t17-,18-,19-,20+,21-,22+,23+,25+,26-;;/m1../s1
- InChI Key: YHTVOGLKSGJIDL-RLHFEMFKSA-L
- SMILES: S(=O)(=O)([O-])O[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(NCCS(=O)(=O)[O-])=O)CC[C@H]21.[Na+].[Na+]
Computed Properties
- Exact Mass: 607.22300
- Monoisotopic Mass: 586.248
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 9
- Complexity: 1050
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164A^2
Experimental Properties
- Color/Form: No data available
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 169.49000
- LogP: 6.12090
- Vapor Pressure: No data available
Taurolithocholic Acid Sulfate Disodium Salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Taurolithocholic Acid Sulfate Disodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | T0512-10MG |
Taurolithocholic Acid Sulfate Disodium Salt |
64936-83-0 | 10MG |
¥1819.62 | 2022-02-22 | ||
| TRC | T009115-10mg |
Taurolithocholic Acid Sulfate Disodium Salt |
64936-83-0 | 10mg |
$ 181.00 | 2023-09-06 | ||
| TRC | T009115-25mg |
Taurolithocholic Acid Sulfate Disodium Salt |
64936-83-0 | 25mg |
$ 351.00 | 2023-09-06 | ||
| TRC | T009115-100mg |
Taurolithocholic Acid Sulfate Disodium Salt |
64936-83-0 | 100mg |
$ 1185.00 | 2023-09-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01269-10mg |
3ALPHA-HYDROXY-5BETA-CHOLAN-24-OIC ACID N-[2-SULFOETHYL]AMIDE 3-SULFATE DISODIUM SALT |
64936-83-0 | - | 10mg |
¥2658.0 | 2024-07-19 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74236-1mg |
Taurolithocholic Acid 3-sulfate (sodium salt) |
64936-83-0 | 98% | 1mg |
¥393.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74236-5mg |
Taurolithocholic Acid 3-sulfate (sodium salt) |
64936-83-0 | 98% | 5mg |
¥916.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74236-10mg |
Taurolithocholic Acid 3-sulfate (sodium salt) |
64936-83-0 | 98% | 10mg |
¥1284.00 | 2022-04-26 | |
| eNovation Chemicals LLC | Y1053926-10mg |
3ALPHA-HYDROXY-5BETA-CHOLAN-24-OIC ACID N-[2-SULFOETHYL]AMIDE 3-SULFATE DISODIUM SALT |
64936-83-0 | 95% | 10mg |
$330 | 2023-09-04 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-491250-10 mg |
Taurolithocholic acid 3-sulfate disodium salt, |
64936-83-0 | 10mg |
¥2,557.00 | 2023-07-11 |
Taurolithocholic Acid Sulfate Disodium Salt Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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